N,N'-bis(2,4-dimethoxyphenyl)dodecanediamide

• Molecular Formula: C28H40N2O6
• Molecular Weight: 500.6 g/mol
• IUPAC Name: N,N'-bis(2,4-dimethoxyphenyl)dodecanediamide
• InChI: InChI=1S/C28H40N2O6/c1-33-21-15-17-23(25(19-21)35-3)29-27(31)13-11-9-7-5-6-8-10-12-14-28(32)30-24-18-16-22(34-2)20-26(24)36-4/h15-20H,5-14H2,1-4H3,(H,29,31)(H,30,32)
• InChI Key: GQVGXTGDCHIZFG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CCCCCCCCCCC(=O)NC2=C(C=C(C=C2)OC)OC)OC

Description

N,N’-bis(2,4-dimethoxyphenyl)dodecanediamide is a chemical compound with the following properties:

Molecular Formula: $$\text{C}_{26}\text{H}_{36}\text{N}_2\text{O}_6$$C26​H36​N2​O6​

Average Mass: 472.574 Da

Monoisotopic Mass: 472.257324 Da

ChemSpider ID: 2205037

Preparation Methods

Industrial Production Methods: As of now, there are no established industrial-scale production methods for this compound. Research in this area is limited, and further investigation is needed to develop efficient and scalable processes.

Chemical Reactions Analysis

Reactivity: N,N’-bis(2,4-dimethoxyphenyl)dodecanediamide likely undergoes various chemical reactions, including:

Oxidation: Potential oxidation reactions involving the amide or aromatic moieties.

Reduction: Reduction of the carbonyl group or other functional groups.

Substitution: Substitution reactions at the amide nitrogen or aromatic rings.

Common Reagents and Conditions: Specific reagents and conditions for these reactions remain unspecified due to the lack of comprehensive studies.

Major Products: The major products resulting from these reactions would depend on the specific reaction type and conditions. Further research is necessary to elucidate these details.

Scientific Research Applications

N,N’-bis(2,4-dimethoxyphenyl)dodecanediamide’s applications span various scientific fields:

Chemistry: Potential use as a building block for designing novel materials.

Biology: Investigation of its interactions with biological macromolecules.

Medicine: Exploration of its pharmacological properties.

Industry: Development of specialized coatings, polymers, or functional materials.

Mechanism of Action

The precise mechanism by which N,N’-bis(2,4-dimethoxyphenyl)dodecanediamide exerts its effects remains unknown. Further research is essential to uncover its molecular targets and pathways.

Comparison with Similar Compounds

While information on similar compounds is scarce, one related compound is N,N’-Bis(4-phenoxyphenyl)dodecanediamide (C36H40N2O4) . a detailed comparison highlighting the uniqueness of N,N’-bis(2,4-dimethoxyphenyl)dodecanediamide requires further investigation.